3-Chloro-2-fluoro-5-(trifluoromethyl)anisole

Specification

• CAS No.: 261763-01-3
• Molecular Formula: C8H5ClF4O
• Molecular Weight: 228.57 g/mol
• IUPAC Name: 1-chloro-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C8H5ClF4O/c1-14-6-3-4(8(11,12)13)2-5(9)7(6)10/h2-3H,1H3
• Standard InChI Key: HROFCMRAPMYLRR-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)C(F)(F)F)Cl)F
• Canonical SMILES: COC1=C(C(=CC(=C1)C(F)(F)F)Cl)F

Introduction

Chemical Identity and Structure

3-Chloro-2-fluoro-5-(trifluoromethyl)anisole is an organofluorine compound that belongs to the class of anisoles (methoxybenzenes). Its structure features a benzene ring with four key substituents: a methoxy group (-OCH₃), a chlorine atom, a fluorine atom, and a trifluoromethyl group (-CF₃). These substituents create a molecule with unique electronic and steric properties.

Identification Parameters

Parameter	Value
CAS Registry Number	261763-01-3
Molecular Formula	C₈H₅ClF₄O
Molecular Weight	228.57 g/mol
IUPAC Name	3-Chloro-2-fluoro-5-(trifluoromethyl)anisole
Synonyms	1-Chloro-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; Benzene, 1-chloro-2-fluoro-3-methoxy-5-(trifluoromethyl)-
European Community (EC) Number	670-683-3
DSSTox Substance ID	DTXSID30378683
Wikidata ID	Q72450879

Structural Identifiers

For computational chemistry and database searching, the compound is represented through several standardized notation systems.

Identifier Type	Value
InChI Key	HROFCMRAPMYLRR-UHFFFAOYSA-N
SMILES	C1=C(C=C(C(=C1Cl)F)OC)C(F)(F)F

Physical and Chemical Properties

The physical and chemical properties of 3-Chloro-2-fluoro-5-(trifluoromethyl)anisole influence its behavior in various chemical reactions and applications. These properties are essential for researchers working with this compound.

Basic Physical Properties

Property	Value	Reference
Physical State	Not explicitly stated, but likely a liquid at room temperature based on similar compounds	-
Refractive Index	1.4610
Appearance	Not explicitly stated	-
Solubility	Likely soluble in most organic solvents (specific data not provided)

The presence of fluorine atoms, particularly in the trifluoromethyl group, significantly affects the compound's physical properties. Fluorinated compounds generally exhibit increased lipophilicity and metabolic stability compared to their non-fluorinated counterparts, making them valuable in various research applications.

Classification Parameter	Value
Hazard Codes	Xi (Irritant)
Hazard Note	Irritant
Storage Class	IRRITANT

GHS Classification

The Globally Harmonized System (GHS) provides standardized hazard information for this compound:

GHS Hazard Statement	Description	Symbol
H315	Causes skin irritation	Warning: Skin corrosion/irritation
H319	Causes serious eye irritation	Warning: Serious eye damage/eye irritation
H335	May cause respiratory irritation	Warning: Specific target organ toxicity, single exposure; Respiratory tract irritation

Precautionary Measures

For safe handling of 3-Chloro-2-fluoro-5-(trifluoromethyl)anisole, several precautionary statements apply according to the GHS classification:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P271: Use only outdoors or in a well-ventilated area

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P302+P352: IF ON SKIN: Wash with plenty of water

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Additional precautionary statements include P319, P321, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501, which cover emergency response, storage, and disposal guidelines.

Laboratory Applications and Stock Solution Preparation

3-Chloro-2-fluoro-5-(trifluoromethyl)anisole is primarily used in research settings, particularly in synthetic chemistry and possibly in pharmaceutical research.

Stock Solution Preparation

For researchers working with this compound, preparation of stock solutions requires careful consideration of solvent selection and concentration. The following table provides guidance for preparing solutions of various concentrations:

Target Concentration	For 1 mg	For 5 mg	For 10 mg
1 mM	4.375 mL	21.8751 mL	43.7503 mL
5 mM	0.875 mL	4.375 mL	8.7501 mL
10 mM	0.4375 mL	2.1875 mL	4.375 mL

Based on molecular weight of 228.57 g/mol